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Compound of Interest

Compound Name: Pyridine-2-carboxylic anhydride

Cat. No.: B102562 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Pyridine-2-carboxylic anhydride (CAS No.

16837-39-1) is not readily available in public databases. The following guide has been

compiled based on safety information for structurally similar compounds, including Picolinic

Acid (Pyridine-2-carboxylic acid), 2,3-Pyridinedicarboxylic anhydride, and general principles for

handling chemical anhydrides. Researchers and drug development professionals should treat

this information as a guideline and perform a thorough risk assessment before handling this

compound.

This technical guide provides an in-depth overview of the potential hazards, safety precautions,

and handling procedures for Pyridine-2-carboxylic anhydride. The information is intended for

researchers, scientists, and professionals in drug development who may work with this

compound.

Hazard Identification and Classification
Based on data from related pyridine carboxylic acid derivatives, Pyridine-2-carboxylic
anhydride is anticipated to be a hazardous substance. The primary hazards are expected to

be:

Skin Corrosion/Irritation: Likely to cause skin irritation upon contact.[1][2] Prolonged or

repeated exposure may lead to dermatitis.

Serious Eye Damage/Irritation: Expected to cause serious eye irritation or damage.[1][2][3]
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Respiratory Tract Irritation: Inhalation of dust or fumes may cause respiratory tract irritation.

[1][2]

Harmful if Swallowed: Oral ingestion may be harmful.[3]

Table 1: GHS Hazard Classification (Inferred)

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1/2A

H318/H319: Causes serious

eye damage/irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Note: This classification is inferred from structurally similar compounds and should be used for

guidance only.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of Pyridine-2-carboxylic Anhydride
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Property Value

CAS Number 16837-39-1

Molecular Formula C₁₂H₈N₂O₃

Molecular Weight 228.2 g/mol

Appearance Solid (form may vary)

Melting Point Not available

Boiling Point Not available

Solubility Likely reacts with water

Stability
Moisture sensitive.[1] Stable under

recommended storage conditions.

Exposure Controls and Personal Protection
To minimize exposure and ensure personnel safety, a hierarchy of controls should be

implemented.

Engineering Controls
Ventilation: Work with Pyridine-2-carboxylic anhydride should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[4]

Eyewash Stations and Safety Showers: Eyewash stations and safety showers must be

readily accessible in the immediate work area.[1]

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes and dust.[1][3]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or chemical-resistant

apron should be worn to prevent skin contact.[1][5]
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Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved

respirator with an appropriate cartridge should be used.[1]
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Hierarchy of Controls for Pyridine-2-carboxylic Anhydride

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)
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Safe Handling Workflow for Pyridine-2-carboxylic Anhydride

Preparation
- Review SDS (if available)

- Don appropriate PPE
- Prepare fume hood

Weighing
- Use an analytical balance

  inside a fume hood or
  ventilated enclosure

Reaction Setup
- Add reagent to solvent
  in the reaction vessel

- Maintain inert atmosphere
  if necessary

Work-up & Purification
- Quench reaction carefully

- Perform extraction and
  purification in fume hood

Cleanup & Disposal
- Decontaminate glassware

- Dispose of waste in
  designated containers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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